Cas no 136167-36-7 (Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-)
136167-36-7 structure
Product Name:Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
CAS No:136167-36-7
MF:C10H11N3O2
MW:205.213241815567
CID:1244810
Update Time:2024-08-04
Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
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- Inchi: 1S/C10H11N3O2/c14-5-6-15-10-3-1-9(2-4-10)13-8-11-7-12-13/h1-4,7-8,14H,5-6H2
- InChI Key: WOHUTBWJOQEMHZ-UHFFFAOYSA-N
- SMILES: C(O)COC1=CC=C(N2C=NC=N2)C=C1
Computed Properties
- Exact Mass: 205.08523
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 418.9±51.0 °C(Predicted)
- PSA: 60.17
- pka: 14.18±0.10(Predicted)
Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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